Cas no 1000513-04-1 (3-(3-chloro-5-fluorophenyl)propan-1-amine)

• Product Name: 3-(3-chloro-5-fluorophenyl)propan-1-amine
• CAS No: 1000513-04-1
• Molecular Formula: C₉H₁₁ClFN
• Molecular Weight: 187.641744852066
• CID: 6022275
• PubChem ID: 55266024

3-(3-chloro-5-fluorophenyl)propan-1-amine Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)propan-1-amine
• Benzenepropanamine, 3-chloro-5-fluoro-
• 1000513-04-1
• EN300-1981948
• AKOS006310586

• MDL： MFCD09913302
• InChIKey： WDOIMOYLIADOEP-UHFFFAOYSA-N
• Inchi： 1S/C9H11ClFN/c10-8-4-7(2-1-3-12)5-9(11)6-8/h4-6H,1-3,12H2
• SMILES： C1(CCCN)=CC(F)=CC(Cl)=C1

Computed Properties

• Exact Mass: 187.0564052g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 187.0564052g/mol
• Heavy Atom Count: 12
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 245.4±30.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)
• Density: 1.183±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines